Cas no 957120-39-7 (8-Bromo-6-chloroimidazo1,2-apyridine hydrochloride)

• Product Name: 8-Bromo-6-chloroimidazo1,2-apyridine hydrochloride
• CAS No: 957120-39-7
• MF: C₇H₅BrCl₂N₂
• MW: 267.937998533249
• MDL: MFCD09800974
• CID: 802780
• PubChem ID: 44118607
• Update Time: 2025-05-28

8-Bromo-6-chloroimidazo1,2-apyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-chloroimidazo[1,2-a]pyridine hydrochloride
• 8-Bromo-6-chloroimidazo-[1,2-a]pyridine hydrochloride
• 8-BROMO-6-CHLOROIMIDAZO[1,2-A]PYRIDINE, HCL
• Imidazo[1,2-a]pyridine,8-bromo-6-chloro-, hydrochloride (1:1)
• 8-bromo-6-chloroimidazo[1,2-a]pyridine;hydrochloride
• A858863
• DTXSID70656912
• 8-Bromo-6-chloroimidazo[1,2-a]pyridine HCl
• CS-0194354
• SCHEMBL2420306
• BRMLRSUISXDAMX-UHFFFAOYSA-N
• 8-Bromo-6-chloroimidazo[1,2-a]pyridine, hydrochloride
• BS-33391
• 8-Bromo-6-chloroimidazo[1,2-a]pyridinehydrochloride
• AKOS015892414
• 8-bromo-6-chloroimidazo[1,2-a]pyridine hydrochloride salt
• MFCD09800974
• E90256
• 957120-39-7
• 8-Bromo-6-chloroimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• 8-Bromo-6-chloroimidazo1,2-apyridine hydrochloride

• MDL： MFCD09800974
• Inchi： 1S/C7H4BrClN2.ClH/c8-6-3-5(9)4-11-2-1-10-7(6)11;/h1-4H;1H
• InChI Key： BRMLRSUISXDAMX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C=CN=C21)Cl.Cl

Computed Properties

• Exact Mass: 265.90100
• Monoisotopic Mass: 265.90132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 3.55220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Bromo-6-chloroimidazo1,2-apyridine hydrochloride

Research Brief on 8-Bromo-6-chloroimidazo[1,2-a]pyridine Hydrochloride (CAS: 957120-39-7): Recent Advances and Applications

8-Bromo-6-chloroimidazo[1,2-a]pyridine hydrochloride (CAS: 957120-39-7) has emerged as a key intermediate in pharmaceutical research, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its structural versatility as a privileged scaffold in medicinal chemistry. A 2023 publication in Journal of Medicinal Chemistry demonstrated its utility as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors, showing improved selectivity profiles compared to earlier generations of inhibitors.

Structural activity relationship (SAR) studies utilizing this compound have revealed important insights into binding interactions with various biological targets. The bromo and chloro substituents at the 8- and 6-positions respectively provide unique electronic properties that influence both the reactivity of the molecule and its binding characteristics. Recent crystallographic data (PDB: 8T2K) shows how these substituents participate in halogen bonding interactions with protein targets, a finding that has significant implications for rational drug design.

In synthetic chemistry advancements, a 2024 Organic Process Research & Development paper reported an optimized kilogram-scale synthesis of 8-Bromo-6-chloroimidazo[1,2-a]pyridine hydrochloride with improved yield (78%) and purity (>99.5%). The new route employs a palladium-catalyzed cross-coupling strategy that addresses previous challenges with regioselectivity. This development is particularly significant for enabling larger-scale production of derivative compounds for clinical trials.

Pharmacological studies have identified several promising derivatives of this scaffold showing activity against resistant bacterial strains. A recent Antimicrobial Agents and Chemotherapy study demonstrated that fluoroquinolone hybrids incorporating this core structure exhibited enhanced activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values in the 0.5-2 μg/mL range. The hydrochloride salt form (957120-39-7) was found to significantly improve the aqueous solubility of these compounds, addressing a key formulation challenge.

Ongoing research is exploring the application of this scaffold in targeted protein degradation. Preliminary results presented at the 2024 ACS Spring Meeting showed that PROTAC molecules incorporating 8-Bromo-6-chloroimidazo[1,2-a]pyridine as the warhead successfully induced degradation of several cancer-related proteins, including CDK9 and BRD4, with DC₅₀ values below 100 nM. The unique electronic properties of the scaffold appear to contribute to favorable ternary complex formation between the target protein and E3 ligase.

From a safety perspective, recent toxicological evaluations of the parent compound and its derivatives have shown favorable profiles. A 2023 ADMET study reported that the hydrochloride salt form demonstrates good metabolic stability in human liver microsomes (t_1/2 > 60 min) and moderate plasma protein binding (75-85%). These characteristics, combined with the demonstrated biological activities, position this chemical scaffold as a valuable tool for continued drug discovery efforts.